Cas no 1189805-13-7 (Molindone-d8)

• Product Name: Molindone-d8
• CAS No: 1189805-13-7
• MF: C₁₆H₂₄N₂O₂
• MW: 284.423257827759
• CID: 1062757
• PubChem ID: 46782391
• Update Time: 2025-06-09

Molindone-d8 Chemical and Physical Properties

Names and Identifiers

• Molindone-d8
• 3-ethyl-2-methyl-5-[(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)methyl]-1,5,6,7-tetrahydroindol-4-one
• DTXSID20676049
• 3-Ethyl-2-methyl-5-{[(~2~H_8_)morpholin-4-yl]methyl}-1,5,6,7-tetrahydro-4H-indol-4-one
• HY-107434S
• CS-0200730
• 3-ethyl-2-methyl-5-{[(2,2,3,3,5,5,6,6-?H?)morpholin-4-yl]methyl}-4,5,6,7-tetrahydro-1H-indol-4-one
• 1189805-13-7
• DA-55598

• Inchi： 1S/C16H24N2O2/c1-3-13-11(2)17-14-5-4-12(16(19)15(13)14)10-18-6-8-20-9-7-18/h12,17H,3-10H2,1-2H3/i6D2,7D2,8D2,9D2
• InChI Key： KLPWJLBORRMFGK-COMRDEPKSA-N
• SMILES： O1C([2H])([2H])C([2H])([2H])N(C([2H])([2H])C1([2H])[2H])CC1C(C2C(CC)=C(C)NC=2CC1)=O

Computed Properties

• Exact Mass: 284.23400
• Monoisotopic Mass: 284.233991980g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Melting Point: 168-172°C
• PSA: 45.33000
• LogP: 1.90070